Cas no 2172165-23-8 (2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2172165-23-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6022049
• PubChem ID: 165585189
• Update Time: 2025-05-23

2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• 2172165-23-8
• EN300-1533414
• 2-cyclobutyl-3-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid

• Inchi： 1S/C28H34N2O5/c1-2-18(14-26(31)29-16-24(27(32)33)19-8-7-9-19)15-30-28(34)35-17-25-22-12-5-3-10-20(22)21-11-4-6-13-23(21)25/h3-6,10-13,18-19,24-25H,2,7-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AZQMBHFADXNDLY-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CC(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Research Briefing on 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS: 2172165-23-8)

In recent years, the compound 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS: 2172165-23-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and cyclobutyl moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. A 2023 publication in the *Journal of Medicinal Chemistry* detailed a novel synthetic route that improves yield and purity while reducing side reactions. The study highlighted the compound's role as a key building block in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs), particularly in oncology and infectious diseases.

Another groundbreaking study, published in *Bioorganic & Medicinal Chemistry Letters*, investigated the compound's utility in solid-phase peptide synthesis (SPPS). Researchers demonstrated that 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid could serve as a highly efficient linker for the assembly of complex peptide sequences, offering advantages such as reduced epimerization and improved coupling efficiency. These findings have significant implications for the production of therapeutic peptides and peptidomimetics.

In addition to its synthetic applications, the compound has shown promise in drug delivery systems. A 2024 study in *Molecular Pharmaceutics* explored its use as a prodrug moiety, enabling targeted release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This approach could enhance the bioavailability and reduce the off-target effects of potent therapeutics, particularly in treating chronic inflammatory conditions and cancers.

Despite these advancements, challenges remain in scaling up production and ensuring consistent quality across batches. Regulatory considerations, such as compliance with Good Manufacturing Practices (GMP) and environmental safety, also need to be addressed. Future research directions may include exploring the compound's potential in CRISPR-based therapeutics and antibody-drug conjugates (ADCs), where its unique properties could offer new avenues for innovation.

In conclusion, 2-cyclobutyl-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS: 2172165-23-8) represents a valuable tool in modern chemical biology and drug development. Its multifaceted applications underscore the importance of continued research to unlock its full potential and address existing limitations. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically relevant solutions.